3/'-O-(5-fluoro-2,4-dinitrophenyl)ATP ether
3/'-O-(5-fluoro-2,4-dinitrophenyl)ATP ether
Brand Name:
Vulcanchem
CAS No.:
117414-71-8
VCID:
VC0039953
InChI:
InChI=1S/C16H17FN7O17P3/c17-6-1-9(8(24(28)29)2-7(6)23(26)27)38-13-10(3-37-43(33,34)41-44(35,36)40-42(30,31)32)39-16(12(13)25)22-5-21-11-14(18)19-4-20-15(11)22/h1-2,4-5,10,12-13,16,25H,3H2,(H,33,34)(H,35,36)(H2,18,19,20)(H2,30,31,32)/t10-,12-,13-,16-/m1/s1
SMILES:
C1=C(C(=CC(=C1[N+](=O)[O-])F)OC2C(OC(C2O)N3C=NC4=C(N=CN=C43)N)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)[N+](=O)[O-]
Molecular Formula:
C16H17FN7O17P3
Molecular Weight:
691.3 g/mol
3/'-O-(5-fluoro-2,4-dinitrophenyl)ATP ether
CAS No.: 117414-71-8
Main Products
VCID: VC0039953
Molecular Formula: C16H17FN7O17P3
Molecular Weight: 691.3 g/mol
| CAS No. | 117414-71-8 |
|---|---|
| Product Name | 3/'-O-(5-fluoro-2,4-dinitrophenyl)ATP ether |
| Molecular Formula | C16H17FN7O17P3 |
| Molecular Weight | 691.3 g/mol |
| IUPAC Name | [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3-(5-fluoro-2,4-dinitrophenoxy)-4-hydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate |
| Standard InChI | InChI=1S/C16H17FN7O17P3/c17-6-1-9(8(24(28)29)2-7(6)23(26)27)38-13-10(3-37-43(33,34)41-44(35,36)40-42(30,31)32)39-16(12(13)25)22-5-21-11-14(18)19-4-20-15(11)22/h1-2,4-5,10,12-13,16,25H,3H2,(H,33,34)(H,35,36)(H2,18,19,20)(H2,30,31,32)/t10-,12-,13-,16-/m1/s1 |
| Standard InChIKey | XNUBAOJRQSJYRM-XNIJJKJLSA-N |
| Isomeric SMILES | C1=C(C(=CC(=C1[N+](=O)[O-])F)O[C@@H]2[C@H](O[C@H]([C@@H]2O)N3C=NC4=C(N=CN=C43)N)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)[N+](=O)[O-] |
| SMILES | C1=C(C(=CC(=C1[N+](=O)[O-])F)OC2C(OC(C2O)N3C=NC4=C(N=CN=C43)N)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)[N+](=O)[O-] |
| Canonical SMILES | C1=C(C(=CC(=C1[N+](=O)[O-])F)OC2C(OC(C2O)N3C=NC4=C(N=CN=C43)N)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)[N+](=O)[O-] |
| Synonyms | 3'(O)-(5-fluoro-2,4-dinitrophenyl)adenosine triphosphate ether 3'-O-(5-fluoro-2,4-dinitrophenyl)ATP ether FDNP-ATPe |
| PubChem Compound | 3082851 |
| Last Modified | Nov 11 2021 |
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